Cas no 2287344-35-6 (5-{[(Tert-butoxy)carbonyl]amino}-2-chloro-3-iodobenzoic acid)

• Product Name: 5-{[(Tert-butoxy)carbonyl]amino}-2-chloro-3-iodobenzoic acid
• CAS No: 2287344-35-6
• MF: C₁₂H₁₃ClINO₄
• MW: 397.593394994736
• CID: 6527093
• PubChem ID: 137943232
• Update Time: 2025-07-24

5-{[(Tert-butoxy)carbonyl]amino}-2-chloro-3-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-iodo-5-[(2-methylpropan-2-yl)oxycarbonylamino]benzoic acid
• EN300-6747746
• 5-{[(tert-butoxy)carbonyl]amino}-2-chloro-3-iodobenzoic acid
• 2287344-35-6
• 5-{[(Tert-butoxy)carbonyl]amino}-2-chloro-3-iodobenzoic acid

• Inchi： 1S/C12H13ClINO4/c1-12(2,3)19-11(18)15-6-4-7(10(16)17)9(13)8(14)5-6/h4-5H,1-3H3,(H,15,18)(H,16,17)
• InChI Key： QTAGQYSAMFDTPB-UHFFFAOYSA-N
• SMILES： IC1C(=C(C(=O)O)C=C(C=1)NC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 396.95778g/mol
• Monoisotopic Mass: 396.95778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 75.6Ų

Additional information on 5-{[(Tert-butoxy)carbonyl]amino}-2-chloro-3-iodobenzoic acid

Introduction to 5-{[(Tert-butoxy)carbonyl]amino}-2-chloro-3-iodobenzoic Acid (CAS No: 2287344-35-6)

5-{[(Tert-butoxy)carbonyl]amino}-2-chloro-3-iodobenzoic acid, with the CAS number 2287344-35-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features, including a chloro and an iodine substituent at the 2 and 3 positions of the benzene ring, respectively. The presence of these halogens, coupled with an amino group protected by a tert-butoxy carbonyl (Boc) group, makes this molecule a versatile intermediate in the synthesis of more complex pharmaceutical agents.

The Boc-amino protecting group is particularly noteworthy, as it provides stability to the amino function under various reaction conditions while allowing for selective deprotection when desired. This characteristic is crucial in multi-step synthetic pathways where functional groups need to be manipulated without affecting others. The chloro and iodine substituents not only contribute to the electronic properties of the molecule but also serve as important handles for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura, Stille, or Sonogashira couplings.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from benzoic acid derivatives. These compounds have shown promise in various biological assays, including anti-inflammatory, antioxidant, and anticancer activities. The structural motif of 5-{[(Tert-butoxy)carbonyl]amino}-2-chloro-3-iodobenzoic acid aligns well with this trend, offering a scaffold that can be modified to target specific biological pathways.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors. For instance, studies have demonstrated that benzoic acid derivatives can interact with enzymes by mimicking natural substrates or by inducing conformational changes in the active site. The halogenated aromatic ring system in 5-{[(Tert-butoxy)carbonyl]amino}-2-chloro-3-iodobenzoic acid enhances its binding affinity by participating in π-stacking interactions and hydrophobic effects with protein targets.

Recent advancements in computational chemistry have further facilitated the design of optimized derivatives of this compound. Molecular docking simulations have been employed to predict binding affinities and identify key interactions between 5-{[(Tert-butoxy)carbonyl]amino}-2-chloro-3-iodobenzoic acid and target proteins. These studies have revealed that subtle modifications to the substituents can significantly alter the pharmacological profile of the molecule.

The pharmaceutical industry has also shown interest in this compound due to its potential as a building block for drug candidates. Its versatility allows for rapid diversification through combinatorial chemistry approaches, enabling researchers to explore a wide range of structural variations efficiently. This has led to several high-throughput screening campaigns aimed at identifying novel bioactive molecules based on this scaffold.

In addition to its synthetic utility, 5-{[(Tert-butoxy)carbonyl]amino}-2-chloro-3-iodobenzoic acid has been investigated for its role in medicinal chemistry beyond traditional drug development. It serves as a valuable tool for probing enzyme mechanisms and understanding metabolic pathways. For example, labeled derivatives can be used as probes to study enzyme kinetics or to trace metabolic transformations in vivo.

The incorporation of both chloro and iodine atoms into the benzene ring provides additional reactivity that can be exploited for derivatization purposes. Iodine, in particular, is known for its high reactivity in cross-coupling reactions, making it an attractive moiety for constructing complex molecular architectures. This dual functionality has been leveraged in synthetic strategies where sequential transformations are required.

From a regulatory perspective, compounds like 5-{[(Tert-butoxy)carbonyl]amino}-2-chloro-3-iodobenzoic acid must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. Preclinical studies are essential to evaluate their pharmacokinetic properties, toxicity profiles, and potential side effects. These studies often involve animal models and cell-based assays to assess their biological activity comprehensively.

The Boc protection on the amino group is particularly important during these studies, as it prevents unwanted reactions that could compromise experimental results. Once the protective group is removed under specific conditions, the free amino group becomes available for further functionalization or conjugation with other biomolecules.

Recent publications have highlighted the use of 5-{[(Tert-butoxy)carbonyl]amino}-2-chloro-3-iodobenzoic acid in synthesizing novel anticancer agents. Researchers have demonstrated that modifications to this scaffold can lead to compounds with enhanced cytotoxicity against various cancer cell lines. The halogenated aromatic system plays a critical role in these interactions by forming stable complexes with DNA or inhibiting key enzymes involved in tumor growth.

The versatility of this compound also extends to its application in materials science and nanotechnology. Functionalized benzoic acid derivatives have been explored as components in organic electronic devices due to their ability to conduct electricity or emit light when incorporated into appropriate matrices. The presence of electron-withdrawing groups like chloro and iodine enhances these properties by influencing charge transport mechanisms.

In conclusion,5-{[(Tert-butoxy)carbonyl]amino}-2-chloro-3-iodobenzoic acid (CAS No: 2287344-35-6) represents a promising candidate for further exploration in pharmaceutical research and industrial applications. Its unique structural features make it an ideal starting point for developing novel therapeutics targeting various diseases. As synthetic methodologies continue to advance,5-{[(Tert-butoxy)carbonyl]amino}-2-chloro-3-iodobenzoic acid will undoubtedly play a pivotal role in shaping future medical discoveries.